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Compound of Interest

Compound Name: 6-Chloro-4-methylquinoline

Cat. No.: B1367173 Get Quote

An In-depth Technical Guide to 6-Chloro-4-methylquinoline for Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 6-Chloro-4-methylquinoline, a heterocyclic

compound of significant interest in the fields of medicinal chemistry and materials science. As a

key structural motif, the quinoline scaffold is present in a wide array of pharmacologically active

agents. The strategic placement of a chlorine atom at the 6-position and a methyl group at the

4-position imparts unique physicochemical properties that make this molecule a valuable

intermediate for the synthesis of novel therapeutic candidates and functional materials. This

document serves as a technical resource for researchers, chemists, and drug development

professionals, offering detailed information on its core properties, synthesis, applications, and

safety protocols.

Core Molecular Attributes
6-Chloro-4-methylquinoline is a substituted quinoline derivative. The core structure consists

of a bicyclic aromatic system where a benzene ring is fused to a pyridine ring.

Chemical Formula and Molecular Weight
The fundamental identity of this compound is defined by its chemical composition and mass.

Chemical Formula: C₁₀H₈ClN[1]
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Molecular Weight: 177.63 g/mol [1]

These primary identifiers are crucial for all stoichiometric calculations, analytical

characterizations, and registration in chemical databases.

Structural Representation
The arrangement of atoms in 6-Chloro-4-methylquinoline is key to its reactivity and

interaction with biological targets.
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Reactants & Catalysts

Reaction Steps

Purification

4-Chloroaniline in Acetic Acid

1. Mix Aniline & Silferc
(N₂ atmosphere, 5 min stir)

Methyl Vinyl Ketone (MVK)

2. Add MVK Slowly
(15 min)

Silferc (FeCl₃ on Silica) Anhydrous Zinc Chloride

4. Add ZnCl₂

3. Heat to 70-75°C
(1 hour)

5. Reflux
(2 hours)

Cool & Filter

Basify with 10% NaOH

Extract with Ethyl Acetate

Dry over Na₂SO₄

Evaporate Solvent

6-Chloro-4-methylquinoline
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Key Structural Features

Potential Therapeutic Applications

6-Chloro-4-methylquinoline
(Scaffold)

Privileged Quinoline Core 6-Chloro Group
(Halogen Bonding, PK Profile)

4-Methyl Group
(Steric Influence)

Antimalarial Drugs

Based on Quinine heritage

Antimicrobial CompoundsKinase Inhibitors

Mimics ATP Enhances Binding

Anticancer Agents

Targets PI3K/mTOR Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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